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Compound of Interest

Compound Name:
(2,4,6-Trichlorophenoxy)acetic

acid-13C6

Cat. No.: B15558256 Get Quote

Technical Guide: (2,4,6-Trichlorophenoxy)acetic
acid-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

(2,4,6-Trichlorophenoxy)acetic acid-13C6, a stable isotope-labeled internal standard. It

includes detailed information on its characteristics, a plausible synthetic route, and a

comprehensive experimental protocol for its application in quantitative analysis.

Core Properties
(2,4,6-Trichlorophenoxy)acetic acid-13C6 is the isotopically labeled form of (2,4,6-

Trichlorophenoxy)acetic acid, where the six carbon atoms of the phenyl ring have been

replaced with the Carbon-13 isotope.[1] This labeling makes it an ideal internal standard for

mass spectrometry-based quantitative analyses, as it shares nearly identical chemical and

physical properties with its unlabeled counterpart but is distinguishable by its higher molecular

weight.[2]

Physical and Chemical Data
The key physical and chemical properties of (2,4,6-Trichlorophenoxy)acetic acid-13C6 are

summarized in the table below. Data for the unlabeled analogue is also provided for
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comparison.

Property
(2,4,6-
Trichlorophenoxy)acetic
acid-13C6

(2,4,6-
Trichlorophenoxy)acetic
acid (unlabeled)

Synonyms 2,4,6-T-13C6 2,4,6-T

Molecular Formula ¹³C₆C₂H₅Cl₃O₃ C₈H₅Cl₃O₃

Molecular Weight 261.44 g/mol [3][4] 255.48 g/mol [5]

CAS Number Not available 575-89-3[6]

Appearance
White to off-white solid

(presumed)
White to off-white solid[7]

Melting Point ~131 °C (presumed) 131 °C[7]

Boiling Point ~230 °C (presumed) 230 °C[7]

Solubility
Soluble in organic solvents like

methanol, acetonitrile.[8]
Insoluble in water.[9]

Synthesis
A plausible synthetic route for (2,4,6-Trichlorophenoxy)acetic acid-13C6 involves the

Williamson ether synthesis. This method is a common and effective way to produce

phenoxyacetic acids.[10][11]

Proposed Synthetic Protocol
The synthesis would proceed as follows:

Starting Materials: 2,4,6-Trichlorophenol-¹³C₆ and sodium chloroacetate.

Reaction: The sodium salt of 2,4,6-Trichlorophenol-¹³C₆ is first prepared by reacting it with a

base such as sodium hydroxide.

Etherification: The resulting phenoxide is then reacted with sodium chloroacetate in a

suitable solvent, such as ethanol or water, and heated to drive the reaction.[10]
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Acidification: After the reaction is complete, the mixture is cooled and acidified with a strong

acid, like hydrochloric acid, to precipitate the (2,4,6-Trichlorophenoxy)acetic acid-13C6.

[10]

Purification: The product can then be purified by recrystallization to obtain the final high-

purity compound.

Experimental Protocols
(2,4,6-Trichlorophenoxy)acetic acid-13C6 is primarily used as an internal standard in

quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry

(LC-MS/MS), to ensure accuracy and precision by correcting for variations during sample

preparation and analysis.[12][13][14]

Use as an Internal Standard in LC-MS/MS Analysis
The following protocol outlines the general steps for using (2,4,6-Trichlorophenoxy)acetic
acid-13C6 as an internal standard for the quantification of unlabeled (2,4,6-

Trichlorophenoxy)acetic acid in a sample matrix (e.g., environmental water, biological fluids).

3.1.1. Preparation of Standard Solutions

Stock Solutions: Prepare individual stock solutions of both unlabeled (2,4,6-

Trichlorophenoxy)acetic acid and the ¹³C₆-labeled internal standard in a suitable organic

solvent (e.g., methanol) at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare a series of working standard solutions of the unlabeled

analyte by serial dilution of the stock solution to create a calibration curve.

Internal Standard Spiking Solution: Prepare a working solution of the ¹³C₆-labeled internal

standard at a fixed concentration.

3.1.2. Sample Preparation

Sample Collection: Collect the samples to be analyzed.

Spiking: Add a known and constant amount of the ¹³C₆-labeled internal standard working

solution to all samples, calibration standards, and quality control samples.[15]
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Extraction: Perform a sample extraction procedure (e.g., solid-phase extraction or liquid-

liquid extraction) to isolate the analyte and internal standard from the sample matrix.[8][16]

Reconstitution: Evaporate the solvent from the extracted samples and reconstitute in a

suitable mobile phase for LC-MS/MS analysis.

3.1.3. LC-MS/MS Analysis

Chromatographic Separation: Inject the prepared samples onto an appropriate HPLC or

UHPLC column to separate the analyte from other matrix components.

Mass Spectrometric Detection: Use a tandem mass spectrometer operating in a selected

reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode to detect and

quantify the analyte and the internal standard. Specific precursor-to-product ion transitions

should be optimized for both the unlabeled analyte and the ¹³C₆-labeled internal standard.

3.1.4. Data Analysis

Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the

analyte to the peak area of the internal standard against the concentration of the analyte for

the calibration standards.

Quantification: Determine the concentration of the analyte in the unknown samples by

interpolating the analyte-to-internal standard peak area ratio from the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the typical workflow for using (2,4,6-Trichlorophenoxy)acetic
acid-13C6 as an internal standard in a quantitative analysis.
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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